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An In-depth Technical Guide to Lithium
Tetrahydridoaluminate
Introduction

Lithium tetrahydridoaluminate, commonly known as lithium aluminum hydride (LAH), is a

powerful and versatile reducing agent with the chemical formula LiAlH₄.[1][2] Since its

discovery in 1947 by Finholt, Bond, and Schlesinger, it has become an indispensable tool in

organic synthesis, particularly for the reduction of polar functional groups.[1] This guide

provides a comprehensive overview of its chemical formula, structure, properties, synthesis,

and applications, with a focus on information relevant to researchers, scientists, and

professionals in drug development.

Chemical Formula and Structure
The chemical formula for lithium tetrahydridoaluminate is LiAlH₄.[1][3][4] It is an inorganic

compound consisting of a lithium cation (Li⁺) and a complex aluminate anion ([AlH₄]⁻). In the

solid state, it exists as a salt-like structure. The aluminate anion has a tetrahedral geometry,

with the aluminum atom at the center covalently bonded to four hydrogen atoms (hydrides).[5]

The overall structure is a crystalline solid, which in its pure form is white, but commercial

samples often appear gray due to trace impurities.[1][6]
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Ionic structure of Lithium Tetrahydridoaluminate.

Physicochemical Properties
The key physical and thermodynamic properties of lithium tetrahydridoaluminate are

summarized in the tables below.

Table 1: Physical Properties of LiAlH₄

Property Value

Molar Mass 37.95 g·mol⁻¹[1]

Appearance
White crystalline powder (pure); gray powder

(commercial)[1][6]

Density 0.917 g/cm³[1]

Melting Point Decomposes at >125 °C (257 °F; 398 K)[6][7]

Table 2: Thermodynamic Properties of LiAlH₄
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Property Value

Standard Enthalpy of Formation (ΔfH°) -116.3 kJ·mol⁻¹[8]

Standard Gibbs Free Energy of Formation

(ΔfG°)
-44.7 kJ·mol⁻¹[8]

Standard Molar Entropy (S°) 78.74 J·K⁻¹·mol⁻¹[8]

Molar Heat Capacity (C p°) 83.18 J·K⁻¹·mol⁻¹[8]

Table 3: Solubility of LiAlH₄

Solvent Solubility ( g/100 mL)

Diethyl ether 30[6]

Tetrahydrofuran (THF) 13[6]

Dimethyl cellosolve 10[6]

Dibutyl ether 2[6]

Dioxane 0.1[6]

Note: Lithium tetrahydridoaluminate reacts violently with water and protic solvents like alcohols.

[1][9]

Experimental Protocols: Synthesis
Lithium tetrahydridoaluminate can be synthesized through several methods. The most common

laboratory and industrial preparations are detailed below.

1. Laboratory Synthesis from Lithium Hydride and Aluminum Chloride

This is the original method for preparing LiAlH₄.[1] It involves the reaction of lithium hydride

(LiH) with aluminum chloride (AlCl₃) in a suitable solvent, typically diethyl ether.

Reaction: 4 LiH + AlCl₃ → LiAlH₄ + 3 LiCl
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Protocol:

A slurry of lithium hydride is prepared in anhydrous diethyl ether in a reaction vessel under

an inert atmosphere (e.g., nitrogen or argon).

A solution of aluminum chloride in anhydrous diethyl ether is slowly added to the lithium

hydride slurry with continuous stirring.

The reaction is exothermic and may require cooling to maintain a controlled temperature.

After the addition is complete, the reaction mixture is stirred for a period to ensure complete

reaction.

The byproduct, lithium chloride (LiCl), is insoluble in diethyl ether and precipitates out of the

solution.

The LiCl is removed by filtration, yielding a solution of LiAlH₄ in diethyl ether.

The solvent can be evaporated to obtain solid LiAlH₄, which can be further purified by

recrystallization.[1]
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Workflow for the laboratory synthesis of LiAlH₄.

2. Industrial Synthesis via Sodium Aluminum Hydride

For large-scale production, a more economical two-step process is employed.[1] First, sodium

aluminum hydride is synthesized from the elements, which is then converted to LiAlH₄.

Step 1: Synthesis of Sodium Aluminum Hydride Na + Al + 2 H₂ → NaAlH₄
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Step 2: Salt Metathesis Reaction NaAlH₄ + LiCl → LiAlH₄ + NaCl

Protocol:

Sodium and aluminum are reacted with hydrogen gas under high pressure and temperature

to produce sodium aluminum hydride.[1]

The resulting NaAlH₄ is then dissolved in a suitable solvent (e.g., THF).

Lithium chloride (LiCl) is added to the solution, leading to a salt metathesis reaction where

the less soluble sodium chloride (NaCl) precipitates.[1]

The precipitated NaCl is filtered off, leaving a solution of LiAlH₄.[1]

Reactivity and Applications in Drug Development
Lithium tetrahydridoaluminate is a potent, non-selective nucleophilic reducing agent. It is

capable of reducing a wide array of functional groups, making it a valuable reagent in the

synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs).[9]

[10]

General Reactivity:

Aldehydes and Ketones: Reduced to primary and secondary alcohols, respectively.[5]

Carboxylic Acids and Esters: Reduced to primary alcohols.[1][5]

Amides and Nitriles: Reduced to amines.[1][5]

Epoxides: Reduced to alcohols.[5]

Alkyl Halides: Reduced to alkanes.[1]

It is important to note that LiAlH₄ does not typically reduce isolated non-polar multiple bonds

like carbon-carbon double or triple bonds.[5][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://en.wikipedia.org/wiki/Lithium_aluminium_hydride
https://en.wikipedia.org/wiki/Lithium_aluminium_hydride
https://en.wikipedia.org/wiki/Lithium_aluminium_hydride
https://www.chemicalbook.com/article/lithium-tetrahydridoaluminate-a-powerful-nucleophilic-reducing-agent.htm
https://www.albemarle.com/global/en/what-we-offer/featured-products/lithium-aluminium-hydride-lah
https://byjus.com/chemistry/lithium-aluminium-hydride/
https://en.wikipedia.org/wiki/Lithium_aluminium_hydride
https://byjus.com/chemistry/lithium-aluminium-hydride/
https://en.wikipedia.org/wiki/Lithium_aluminium_hydride
https://byjus.com/chemistry/lithium-aluminium-hydride/
https://byjus.com/chemistry/lithium-aluminium-hydride/
https://en.wikipedia.org/wiki/Lithium_aluminium_hydride
https://byjus.com/chemistry/lithium-aluminium-hydride/
https://www.chemicalbook.com/article/lithium-tetrahydridoaluminate-a-powerful-nucleophilic-reducing-agent.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LiAlH₄

Aldehyde Ketone

Ester Carboxylic Acid

Amide Nitrile

Primary Alcohol Secondary Alcohol

Primary Alcohol

Amine

Click to download full resolution via product page

Reduction of various functional groups by LiAlH₄.

Example Experimental Protocol: Reduction of an Amide
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The following is a representative protocol for the reduction of a pseudoephedrine amide to its

corresponding alcohol, a common transformation in asymmetric synthesis.

Materials:

(1S,2S)-pseudoephedrine-(R)-2-methylhydrocinnamamide

Lithium aluminum hydride (LiAlH₄)

Anhydrous tetrahydrofuran (THF)

15% w/v aqueous sodium hydroxide solution

Dichloromethane

Anhydrous sodium sulfate

Protocol:

A flask is charged with a 1.0 M solution of lithium aluminum hydride in ether (0.75 mL, 0.75

mmol) and cooled to 0°C.[11]

A solution of the pseudoephedrine amide (e.g., 10.0 g, 32.1 mmol) in anhydrous THF (110

mL) is added slowly to the LiAlH₄ suspension.[11]

The reaction mixture is stirred at 0°C.

After the reaction is complete (monitored by TLC), the reaction is quenched by the cautious,

dropwise addition of water until gas evolution ceases.[11]

A 15% w/v aqueous sodium hydroxide solution (2 mL) is added to the cloudy mixture.[11]

The mixture is transferred to a separatory funnel with water and extracted with

dichloromethane (3 x 10 mL).[11]

The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure to yield the crude alcohol product.
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The product can be further purified by flash column chromatography.

This protocol is adapted from a literature procedure and may need to be optimized for different

substrates.[11]

Safety Considerations

Lithium tetrahydridoaluminate is a highly reactive and flammable solid.[6] It reacts violently with

water, including atmospheric moisture, to release flammable hydrogen gas.[1][6] All

manipulations should be carried out under an inert, dry atmosphere (e.g., in a glovebox or

using Schlenk techniques). Appropriate personal protective equipment, including fire-retardant

lab coats, safety glasses, and gloves, must be worn. It can cause severe burns upon contact

with skin and eyes.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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